Cas no 821-02-3 (1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol)

• Product name: 1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol
• CAS No: 821-02-3
• MF: C₆H₁₂S₂
• MW: 148.289
• CID: 2803333
• PubChem ID: 14297241

1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 821-02-3
• DTXSID00558632
• 1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol
• 4-thia-1-heptene-6-thiol

• Inchi： InChI=1S/C6H12S2/c1-3-4-8-5-6(2)7/h3,6-7H,1,4-5H2,2H3
• InChI Key： KIANWRCEEIFLHU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 148.03804273g/mol
• Monoisotopic Mass: 148.03804273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds